2-(4-methylpiperazin-1-yl)-N-(2,4,6-trimethylphenyl)acetamide

• Molecular Formula: C16H25N3O
• Molecular Weight: 275.39 g/mol
• IUPAC Name: 2-(4-methylpiperazin-1-yl)-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C16H25N3O/c1-12-9-13(2)16(14(3)10-12)17-15(20)11-19-7-5-18(4)6-8-19/h9-10H,5-8,11H2,1-4H3,(H,17,20)
• InChI Key: PXVVMMJYWALWCS-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CN2CCN(CC2)C)C

Description

2-(4-methylpiperazin-1-yl)-N-(2,4,6-trimethylphenyl)acetamide, also known as TAK-659, is a small molecule inhibitor that has been developed as a potential treatment for various types of cancer and autoimmune diseases.

Mechanism of Action

2-(4-methylpiperazin-1-yl)-N-(2,4,6-trimethylphenyl)acetamide inhibits the activity of Bruton's tyrosine kinase (BTK), which is a key enzyme in the B cell receptor (BCR) signaling pathway. By inhibiting BTK, this compound blocks the activation and proliferation of B cells and reduces the production of inflammatory cytokines. This compound also inhibits the activity of interleukin-2-inducible T-cell kinase (ITK), which is involved in T cell activation and cytokine production.
Biochemical and physiological effects:
This compound has been shown to have a favorable pharmacokinetic profile and to be well-tolerated in preclinical studies. It has a high oral bioavailability and a long half-life, which makes it a suitable candidate for oral administration. This compound has been shown to reduce the levels of autoantibodies and inflammatory cytokines in animal models of autoimmune diseases. It has also been shown to inhibit the growth of cancer cells and to enhance the efficacy of other cancer drugs in preclinical studies.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-(4-methylpiperazin-1-yl)-N-(2,4,6-trimethylphenyl)acetamide is its high selectivity for BTK and ITK, which reduces the risk of off-target effects. This compound has also been shown to have a favorable safety profile in preclinical studies. However, one of the limitations of this compound is its relatively low potency compared to other BTK inhibitors. This may limit its efficacy in certain types of cancer or autoimmune diseases.

Future Directions

Future research on 2-(4-methylpiperazin-1-yl)-N-(2,4,6-trimethylphenyl)acetamide should focus on optimizing its potency and efficacy in different types of cancer and autoimmune diseases. It should also investigate the potential synergy between this compound and other cancer drugs or immunomodulatory agents. In addition, future studies should investigate the long-term safety and efficacy of this compound in clinical trials. Finally, this compound may also have potential applications in other diseases such as allergies and asthma, which should be explored in future research.

Synthesis Methods

2-(4-methylpiperazin-1-yl)-N-(2,4,6-trimethylphenyl)acetamide is synthesized through a series of chemical reactions starting from 2,4,6-trimethylbenzoyl chloride and 4-methylpiperazine. The final product is obtained through purification and crystallization steps.

Scientific Research Applications

2-(4-methylpiperazin-1-yl)-N-(2,4,6-trimethylphenyl)acetamide has been extensively studied for its potential use as a treatment for various types of cancer and autoimmune diseases. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and to enhance the efficacy of other cancer drugs. This compound has also been shown to modulate the immune system by targeting B cells and T cells, which makes it a promising candidate for the treatment of autoimmune diseases.